Cas no 845617-32-5 (1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine)

1-[2-(Trifluoromethyl)-4-pyridinyl]-piperazine is a specialized heterocyclic compound featuring a piperazine moiety linked to a trifluoromethyl-substituted pyridine ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the trifluoromethyl group. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. Its rigid pyridine core and flexible piperazine tail offer versatility in molecular design, enabling precise modulation of binding affinity and selectivity. The trifluoromethyl group further contributes to improved bioavailability and resistance to oxidative degradation, making it a preferred scaffold in medicinal chemistry.
1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine structure
845617-32-5 structure
Product name:1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
CAS No:845617-32-5
MF:C10H12N3F3
MW:231.21758
MDL:MFCD32690761
CID:1118669
PubChem ID:69037547

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
    • 1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINEHClsalt
    • 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine, AldrichCPR
    • AKOS026808607
    • GS0848
    • SCHEMBL4421943
    • 1-(2-(trifluoromethyl)pyridin-4-yl)piperazine
    • 845617-32-5
    • 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine
    • 1-(2-Trifluoromethyl-pyridin-4-yl)-piperazine
    • MDL: MFCD32690761
    • Inchi: InChI=1S/C10H12F3N3/c11-10(12,13)9-7-8(1-2-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
    • InChI Key: NRDVZOMLLMJECP-UHFFFAOYSA-N
    • SMILES: C1CN(CCN1)C2=CC(=NC=C2)C(F)(F)F

Computed Properties

  • Exact Mass: 231.09833188g/mol
  • Monoisotopic Mass: 231.09833188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 28.2Ų

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D780686-1g
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt
845617-32-5 95%
1g
$495 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660013-5g
1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine
845617-32-5 98%
5g
¥29820.00 2024-07-28
eNovation Chemicals LLC
D780686-1g
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt
845617-32-5 95%
1g
$495 2025-02-25
eNovation Chemicals LLC
D780686-1g
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt
845617-32-5 95%
1g
$495 2025-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660013-1g
1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine
845617-32-5 98%
1g
¥9945.00 2024-07-28

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